Cas no 2138026-22-7 (3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid
• CAS No: 2138026-22-7
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6546967
• PubChem ID: 165799614
• Update Time: 2025-06-09

3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid
• EN300-1083052
• 2138026-22-7
• 3-{[(benzyloxy)carbonyl]amino}-2-[(oxan-4-yl)methyl]propanoic acid

• Inchi： 1S/C17H23NO5/c19-16(20)15(10-13-6-8-22-9-7-13)11-18-17(21)23-12-14-4-2-1-3-5-14/h1-5,13,15H,6-12H2,(H,18,21)(H,19,20)
• InChI Key： LASCSKDDNCBIHF-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(C(=O)O)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid

3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid (CAS No. 2138026-22-7): A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid (CAS No. 2138026-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid is composed of a central propanoic acid moiety, a benzyl carbamate group, and a cyclohexylmethyl substituent. These functional groups contribute to the compound's overall stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid in modulating specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid has shown promise in neurodegenerative disease research. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings underscore the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the benzyl carbamate group through an amide coupling reaction and the introduction of the cyclohexylmethyl substituent via a selective alkylation reaction. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize the final product and confirm its identity.

In terms of pharmacokinetics, preliminary data indicate that 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to maintain stability in physiological conditions and achieve sufficient bioavailability makes it suitable for further evaluation in preclinical and clinical settings.

Toxicity studies have also been conducted to assess the safety profile of 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid. Results from these studies suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The potential applications of 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid extend beyond its direct therapeutic uses. Researchers are exploring its utility as a tool compound in biochemical assays to study protein function and interactions. The compound's ability to selectively modulate specific targets makes it valuable for elucidating complex biological processes and identifying new drug targets.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-(oxan-4-yl)methylpropanoic acid (CAS No. 2138026-22-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, position it as a candidate for further development into novel therapeutic agents. Ongoing research efforts aim to optimize its chemical structure and enhance its efficacy while ensuring safety for clinical use.